Cas no 19438-64-3 (Methyl tetrahydrophthalic anhydride)

• Product name: Methyl tetrahydrophthalic anhydride
• CAS No: 19438-64-3
• MF: C₉H₁₀O₃
• MW: 166.1739
• MDL: MFCD00870768
• CID: 51315

Methyl tetrahydrophthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione
• MTHPA
• Methyl Tetrahydrophthalic Anhydride (MTHPA)
• 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione
• METHYL TETRAHYDROPHTHALIC ANHYDRIDE
• 1,3-Isobenzofurandione,3a,4,5,7a-tetrahydro-6-methyl
• 3-Cyclohexene-1,2-dicarboxylicanhydride, 4-methyl- (8CI)
• 4-Methyl-D3-tetrahydrophthalic anhydride
• 1,3-Isobenzofurandione,3a,4,5,7a-tetrahydro-6-methyl-
• Methyl tetrahydropht
• MTHPA,Tetrahydromethyl-1,3-isobenzofurandione
• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)
• 3a-Methyl-5,6-dihydro-4H-isobenzofuran-1,3-dione
• Methyltetrahydro Phthalic Anhydride (Mixture of 3- and 4- Isomers)
• 1,3-Isobenzofurandione, 3a,4,5,7a-tetrahydro-6-Methyl-
• Methyl tetrahydrophthalic anhydride

• MDL： MFCD00870768
• Inchi： 1S/C9H10O3/c1-9-5-3-2-4-6(9)7(10)12-8(9)11/h3,5-6H,2,4H2,1H3
• InChI Key： MWSKJDNQKGCKPA-UHFFFAOYSA-N
• SMILES： O=C1OC(C2C=C(C)CCC21)=O

Computed Properties

• Exact Mass: 166.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 4
• XLogP3: 0.7
• Surface Charge: 0

Experimental Properties

• Color/Form: Pale yellow liquid.
• Boiling Point: 308.9°C at 760 mmHg
• PSA: 43.37000
• LogP: 1.04230

Methyl tetrahydrophthalic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Store at room temperature

Methyl tetrahydrophthalic anhydride Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl tetrahydrophthalic anhydride

Introduction to Methyl Tetrahydrophthalic Anhydride (CAS No. 19438-64-3)

Methyl tetrahydrophthalic anhydride, also known as MTHPA or 1,2-methylenetetrahydrophthalic anhydride, is a versatile organic compound with the CAS registry number 19438-64-3. This compound belongs to the family of anhydrides, which are widely used in various industrial and chemical applications. MTHPA is particularly valued for its ability to act as a reactive diluent in epoxy resins, enhancing their performance and application properties.

The molecular structure of methyl tetrahydrophthalic anhydride consists of a tetrahydrophthalic anhydride core with a methyl group substitution. This substitution imparts unique chemical properties, making it highly reactive and suitable for use in polymer chemistry. Recent studies have highlighted its role in the development of advanced high-performance adhesives and composite materials, where its ability to form strong cross-linked networks is crucial.

One of the most significant advancements in the application of methyl tetrahydrophthalic anhydride is its use in the formulation of low-viscosity epoxy systems. These systems are increasingly being adopted in aerospace and automotive industries due to their excellent mechanical properties and thermal stability. Researchers have also explored its potential in additive manufacturing, where it serves as a key component in high-strength 3D-printable materials.

Another area of interest is the environmental impact of MTHPA-based products. Recent studies have focused on developing more sustainable manufacturing processes for methyl tetrahydrophthalic anhydride, including the use of bio-based feedstocks and energy-efficient synthesis methods. These innovations aim to reduce the carbon footprint associated with its production while maintaining its superior performance characteristics.

In terms of synthesis, methyl tetrahydrophthalic anhydride is typically produced through a two-step process involving the oxidation of cyclohexene derivatives followed by cyclization. The latest research has introduced catalytic systems that enhance reaction efficiency and selectivity, leading to higher yields and purer products. These improvements have made MTHPA more accessible for industrial applications, further solidifying its position in modern material science.

Looking ahead, the demand for methyl tetrahydrophthalic anhydride is expected to grow as industries continue to seek high-performance materials for demanding applications. Its compatibility with a wide range of polymers and its ability to enhance material properties make it an indispensable component in contemporary chemical manufacturing.